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Compound of Interest

Compound Name: Dihydro-alpha-ionone

Cat. No.: B1585782

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydro-a-ionone is a naturally occurring aroma compound found in various fruits and plants,
including raspberries and tea. It possesses a characteristic floral, woody, and fruity aroma with
raspberry and violet nuances, making it a valuable ingredient in the flavor and fragrance
industry. In food chemistry research, dihydro-a-ionone is studied for its contribution to the
overall flavor profile of foods, its stability during processing, and its sensory perception by
consumers. This document provides detailed application notes and experimental protocols for
the investigation of dihydro-alpha-ionone in a food chemistry context.

Physicochemical and Sensory Properties

A summary of the key quantitative data for dihydro-a-ionone is presented in Table 1. This
information is crucial for its application in food systems, including dosage calculations and
predicting its behavior during processing and storage.

Table 1: Physicochemical and Sensory Data of Dihydro-a-lonone
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Property Value References
Molecular Formula Ci13H220 [1]
Molecular Weight 194.32 g/mol [1]
Appearance Colorless to pale yellow liquid [2]

Woody, floral, berry, orris,
Odor Profile powdery, violet, raspberry, [3]

fruity

Taste Profile

Berry, floral, woody, seedy with

fruity undertones (at 2.00 ppm)

[2]4]

Odor Threshold (in air)

(R)-(+)-enantiomer: 31 ppb;
(S)-(-)-enantiomer: 100 ppb

[5]

Boiling Point 90 °C at 0.1 mmHg [2]
Flash Point 108.89 °C [2]
Specific Gravity 0.918-0.923 @ 25 °C [2]

Refractive Index

1.473-1.480 @ 20 °C

[2]

Solubility

Soluble in alcohol; Water
solubility: 11.64 mg/L @ 25 °C
(estimated)

[2](3]

Natural Occurrence (example)

Raspberries (relative content in

some cultivars up to 5.19%)

Experimental Protocols
Protocol 1: Synthesis of Dihydro-a-lonone

This protocol describes a two-step synthesis of dihydro-a-ionone from citral and acetone,

followed by hydrogenation.

Step 1: Synthesis of Pseudoionone[6][7][8]
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e Reaction Setup: In a flask equipped with a stirrer, add 722 g of acetone and 27 g of a 41%
agueous solution of sodium hydroxide.

» Addition of Citral: While stirring at room temperature, slowly add 500 g of citral to the
mixture.

» Reaction: Heat the mixture using a water bath and maintain the temperature at 40°C for 1.5
hours with continuous stirring.

o Work-up: After the reaction, separate the aqueous layer. Neutralize the organic layer with a
1% hydrochloric acid solution, wash with distilled water, and dry over anhydrous sodium
sulfate.

 Purification: Remove the remaining acetone and purify the resulting pseudoionone by
rectification.

Step 2: Cyclization and Hydrogenation to Dihydro-a-lonone[6][9]

e Cyclization to a-lonone: The cyclization of pseudoionone to primarily a-ionone can be
achieved using 85% phosphoric acid.[6] The reaction is typically carried out by adding
pseudoionone to the acid and stirring at a controlled temperature.

» Catalytic Hydrogenation: Transfer the synthesized a-ionone to a high-pressure autoclave.
Add a palladium on carbon (Pd/C) catalyst.

e Hydrogenation Reaction: Pressurize the autoclave with hydrogen gas and heat the reaction
mixture. The reaction is typically conducted at a temperature between 50°C and 100°C and a
pressure ranging from 100 to 2500 Ibs.[9]

o Monitoring: Monitor the reaction progress by gas chromatography (GC) to ensure the
complete conversion of a-ionone to dihydro-a-ionone.

 Purification: After the reaction is complete, cool the autoclave, filter the catalyst, and purify
the resulting dihydro-a-ionone by distillation under reduced pressure.

Diagram 1: Synthesis of Dihydro-a-lonone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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